Cas no 5597-50-2 (3-(4-Hydroxyphenyl)propionic Acid Methyl Ester)

3-(4-Hydroxyphenyl)propionic Acid Methyl Ester is a phenolic ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a hydroxyphenyl group linked to a propionic acid methyl ester, offering reactivity for further functionalization. This compound is valued for its stability and solubility in common organic solvents, facilitating its use in coupling reactions and as a building block for bioactive molecules. The presence of both hydroxyl and ester functional groups enhances its versatility in synthetic pathways. It is commonly employed in the preparation of fine chemicals, fragrances, and potential drug candidates, demonstrating utility in research and industrial settings.

3-(4-Hydroxyphenyl)propionic Acid Methyl Ester structure

5597-50-2 structure

Product Name:3-(4-Hydroxyphenyl)propionic Acid Methyl Ester

CAS No:5597-50-2

MF:C₁₀H₁₂O₃

MW:180.200483322144

MDL:MFCD00071577

CID:46036

PubChem ID:79706

Update Time:2025-10-30

3-(4-Hydroxyphenyl)propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(4-hydroxyphenyl)propionate
- 3-(4-Hydroxyphenyl)-propionic acid methyl ester
- 3-(4-Hydroxyphenyl)propionic Acid Methyl Ester
- 3-(4'-HYDROXYPHENYL)-PROPIONIC ACID-OME
- 3-(4-Hydroxy-phenyl)-propionicacid-OMe
- Methyl 3-(4-hydroxyphenyl)propanoate
- Methyl 4-hydroxyhydrocinnamate
- Methyl 4-hydroxyphenylpropionate
- METHYL P-HYDROXYHYDROCINNAMATE
- Methyl p-hydroxyphenylpropionate
- p-Dihydrocoumaric acid methyl ester
- 4-Hydroxy-benzenepropanoic acid methyl ester
- Benzenepropanoic acid, 4-hydroxy-, methyl ester
- Methyl3-(4-hydroxyphenyl)propionate
- WAT13AU7XB
- Hydrocinnamic acid, p-hydroxy-, methyl ester
- XRAMJHXWXCMGJM-UHFFFAOYSA-N
- Methyl 3-(p-hydroxyphenyl)propionate
- 3-(4-HYDROXY-PHENYL)-PROPIONIC ACID-OME
- methyl 3-[4-hydroxyphenyl)propionate
- 3-(4-Hydroxy-phenyl)-propionic acid methyl ester
- Propanoic acid, 3-(4-hydroxyphenyl), methyl ester
- methyl 3-(4-hydroxyphenyl) propionate
- CS-W017209
- 3-(4-hydroxyphenyl)propanoic acid methyl ester
- CHEMBL445197
- CHEBI:176565
- Phloretic acid methyl ester
- J-522087
- GS-3165
- 5K3
- SY003634
- AKOS005216656
- methyl ester4-hydroxy-benzenepropanoic acid
- Methyl phloretate
- METHYL-3-(4-HYDROXYPHENYL)PROPIONATE
- methyl-3-(4-hydroxyphenyl)-propionate
- SMR000639229
- UNII-WAT13AU7XB
- AMY4025
- 3-(4-Hydroxyphenyl)propionic acid, methyl ester
- Q27292532
- AC-5143
- NCGC00247439-01
- MFCD00071577
- Methyl 3-(4-hydroxyphenyl)propionate, 97%
- EN300-93776
- M2196
- 3-(4-Hydroxy-phenyl)-propanoic acid methyl ester
- 4-hydroxyhydrocinnamic acid methyl ester
- FT-0613675
- 4-Hydroxybenzenepropanoic acid methyl ester
- InChI=1/C10H12O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-3,5-6,11H,4,7H2,1H
- Z796576156
- methyl 4-hydroxybenzenepropanoate
- methyl 3(4-hydroxy phenyl)propionate
- AI3-31900
- SCHEMBL95254
- MLS001075620
- 3-(4-hydroxyphenyl) propionic acid methyl ester
- HMS2269F04
- DTXSID90204550
- 5597-50-2
- STL280192
- Methyl p-hydroxyhydrocinnamate;
- DB-026641
- MDL： MFCD00071577
- Inchi： 1S/C10H12O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-3,5-6,11H,4,7H2,1H3
- InChI Key： XRAMJHXWXCMGJM-UHFFFAOYSA-N
- SMILES： O(C)C(CCC1C=CC(=CC=1)O)=O

Computed Properties

Exact Mass: 180.07900
Monoisotopic Mass: 180.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2
Topological Polar Surface Area: 46.5

Experimental Properties

Color/Form: White massive solid
Density: 1.1272 (rough estimate)
Melting Point: 38.0 to 42.0 deg-C
Boiling Point: 108°C/11mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: 1.5160 (estimate)
Solubility: Soluble in chloroform and methanol.
PSA: 46.53000
LogP: 1.49780
Solubility: Not determined

3-(4-Hydroxyphenyl)propionic Acid Methyl Ester Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：0-10°C
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

3-(4-Hydroxyphenyl)propionic Acid Methyl Ester Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3-(4-Hydroxyphenyl)propionic Acid Methyl Ester Pricemore >>

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